Cas no 2418680-45-0 ((3-Azido-5-formylphenyl)methanesulfonyl chloride)

• Product Name: (3-Azido-5-formylphenyl)methanesulfonyl chloride
• CAS No: 2418680-45-0
• MF: C₈H₆ClN₃O₃S
• MW: 259.669538974762
• CID: 5678032
• PubChem ID: 165774399
• Update Time: 2025-06-17

(3-Azido-5-formylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2418680-45-0
• (3-azido-5-formylphenyl)methanesulfonyl chloride
• EN300-26626315
• (3-Azido-5-formylphenyl)methanesulfonyl chloride

• Inchi： 1S/C8H6ClN3O3S/c9-16(14,15)5-7-1-6(4-13)2-8(3-7)11-12-10/h1-4H,5H2
• InChI Key： ZPYZSAXYXCHVEJ-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C=C(C=O)C=1)N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 258.9818399g/mol
• Monoisotopic Mass: 258.9818399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74Ų

Additional information on (3-Azido-5-formylphenyl)methanesulfonyl chloride

Introduction to (3-Azido-5-formylphenyl)methanesulfonyl chloride (CAS No. 2418680-45-0)

(3-Azido-5-formylphenyl)methanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. With the CAS number 2418680-45-0, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both azido and formyl functional groups, make it a valuable tool for chemists and biochemists exploring novel drug candidates and synthetic pathways.

The compound's structure consists of a phenyl ring substituted at the 3-position with an azido group (-N₃) and at the 5-position with a formyl group (-CHO). This arrangement imparts distinct reactivity, allowing for further functionalization and modification. The methanesulfonyl chloride moiety attached to the phenyl ring enhances its utility as a synthetic intermediate, facilitating the introduction of sulfonyl groups into target molecules.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex molecular architectures. The (3-Azido-5-formylphenyl)methanesulfonyl chloride has emerged as a key building block in these efforts. Its ability to undergo various reactions, such as nucleophilic substitution, condensation, and coupling reactions, makes it indispensable in the synthesis of heterocyclic compounds and other pharmacologically relevant molecules.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. The azido group, in particular, is known for its reactivity in forming carbon-nitrogen bonds, which is crucial for constructing biologically active scaffolds. Researchers have leveraged this property to develop innovative strategies for drug discovery. For instance, recent studies have demonstrated its utility in constructing indole derivatives, which are known for their antimicrobial and anti-inflammatory properties.

The formyl group present in the molecule also contributes to its synthetic value. It can participate in condensation reactions with various nucleophiles, including amines and alcohols, to form amides and esters, respectively. These derivatives are often explored for their potential biological activity. Moreover, the methanesulfonyl chloride functionality allows for further derivatization via nucleophilic aromatic substitution, enabling the introduction of diverse substituents at different positions on the phenyl ring.

Recent advancements in synthetic chemistry have highlighted the importance of (3-Azido-5-formylphenyl)methanesulfonyl chloride in facilitating cross-coupling reactions. These reactions are pivotal in constructing complex organic molecules with precise control over regiochemistry and stereochemistry. For example, palladium-catalyzed cross-coupling reactions using this compound have been reported to yield highly functionalized phenyl derivatives that exhibit enhanced biological activity.

The pharmaceutical industry has also shown interest in this compound due to its potential applications in drug development. Researchers are exploring its use as a precursor for synthesizing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The ability to introduce multiple functional groups onto the phenyl ring via sequential reactions makes it an attractive candidate for generating libraries of drug-like molecules.

In addition to its pharmaceutical applications, (3-Azido-5-formylphenyl)methanesulfonyl chloride has found utility in materials science and agrochemical research. Its reactivity allows for the synthesis of polymers with tailored properties, as well as novel agrochemicals designed to enhance crop protection and yield improvement.

The compound's handling requires careful consideration due to its reactivity with moisture and strong bases. Proper storage conditions are essential to maintain its stability and prevent unwanted side reactions. Researchers often use it under inert atmospheres or protected from light to ensure optimal performance.

The growing interest in green chemistry has also influenced how this compound is utilized. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce hazardous byproducts. These innovations align with broader industry trends aimed at making chemical processes more environmentally friendly while maintaining high yields and purity standards.

In conclusion, (3-Azido-5-formylphenyl)methanesulfonyl chloride (CAS No. 2418680-45-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features enable diverse synthetic transformations, making it an invaluable tool for researchers developing new drugs, materials, and agrochemicals. As our understanding of organic chemistry continues to evolve, this compound will undoubtedly play an increasingly important role in advancing scientific discovery.